Cas no 648883-66-3 (2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)-)
648883-66-3 structure
Product Name:2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)-
CAS No:648883-66-3
MF:C8H10O4
MW:170.162602901459
CID:413499
PubChem ID:53635090
Update Time:2025-04-19
2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)-
- 2,3-dimethylhexa-2,4-dienedioic acid
- SCHEMBL6136073
- DTXSID30705556
- 648883-66-3
-
- Inchi: 1S/C8H10O4/c1-5(3-4-7(9)10)6(2)8(11)12/h3-4H,1-2H3,(H,9,10)(H,11,12)
- InChI Key: ACDCZGWPKSKPDG-UHFFFAOYSA-N
- SMILES: OC(C(C)=C(C=CC(=O)O)C)=O
Computed Properties
- Exact Mass: 170.0579
- Monoisotopic Mass: 170.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 1.2
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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